molecular formula C17H18N2O4 B3930302 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide CAS No. 6422-06-6

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

Cat. No. B3930302
CAS RN: 6422-06-6
M. Wt: 314.34 g/mol
InChI Key: AILQSURPWMQDSL-UHFFFAOYSA-N
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Description

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as DMNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. DMNA is a synthetic compound that is derived from the reaction between 3,5-dimethylphenol and 2-methyl-4-nitrophenylacetic acid.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This, in turn, leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to reduce fever and increase the pain threshold. Additionally, this compound has been shown to exhibit herbicidal properties and has been shown to inhibit the growth of certain weeds.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits a wide range of biochemical and physiological effects. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. One area of research is to further understand its mechanism of action and how it interacts with different proteins and enzymes in the body. Another area of research is to explore its potential applications in different fields, including medicine and agriculture. Additionally, there is a need to study the toxicity and safety of this compound, especially if it is to be used in human medicine. Finally, there is a need to develop new synthesis methods for this compound that are more efficient and cost-effective.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound exhibits anti-inflammatory, analgesic, and antipyretic properties and has been shown to exhibit herbicidal properties as well. However, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Further research is needed to fully understand the potential applications and limitations of this compound.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been studied extensively for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer and other diseases. In agriculture, this compound has been shown to exhibit herbicidal properties and has been studied for its potential use as a weed killer.

properties

IUPAC Name

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O4/c1-11-6-12(2)8-15(7-11)23-10-17(20)18-16-5-4-14(19(21)22)9-13(16)3/h4-9H,10H2,1-3H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AILQSURPWMQDSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40387620
Record name STK155808
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40387620
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

314.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6422-06-6
Record name STK155808
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40387620
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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